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Personal protective equipment for handling 3-
Oxotetrahydrofuran

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-Oxotetrahydrofuran

Cat. No.: B156105

Essential Safety and Handling Guide for 3-
Oxotetrahydrofuran

This guide provides immediate, essential safety and logistical information for the handling and
disposal of 3-Oxotetrahydrofuran (CAS No. 22929-52-8), tailored for researchers, scientists,
and drug development professionals. The following procedures are designed to ensure the safe
use of this compound in a laboratory setting.

Chemical Properties and Hazards

3-Oxotetrahydrofuran is a colorless to pale yellow liquid.[1] It is classified as a hazardous
chemical and presents several risks. It is harmful if swallowed, causes skin irritation, and
serious eye irritation.[2] Additionally, it may cause respiratory irritation.[2] The compound is also
a flammable liquid and vapor.[2]
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Property Value
Molecular Formula C4HeO2
Molecular Weight 86.09 g/mol
Boiling Point 68°C / 60mmHg
Flash Point 56°C

Density 1.1124 g/lcm3

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical when handling 3-Oxotetrahydrofuran. The following
table summarizes the required personal protective equipment.
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Body Part PPE Component Specification

Disposable nitrile gloves
provide good short-term
protection.[3] Always inspect
gloves for integrity before use
) ) and change them immediately
Hands Chemically resistant gloves ) ] )
if contact with the chemical
occurs. For extended
operations, consult the glove
manufacturer's resistance

guide for suitable alternatives.

Eye protection must meet
Safety glasses with side ANSI Z.87.1 standards. In
Eyes shields or chemical splash situations with a higher risk of
goggles splashing, chemical splash
goggles are required.[3]

A standard, long-sleeved

laboratory coat should be worn
Body Laboratory coat

and kept buttoned to protect

against skin contact.[4]

To be used in poorly ventilated
areas or when there is a
potential to exceed exposure
) NIOSH/MSHA approved o )
Respiratory icat limits. A risk assessment
respirator
P should be conducted to

determine the appropriate type

of respirator.

Operational Plan for Handling

Adherence to a strict operational protocol is essential for minimizing exposure and ensuring
safety.

1. Engineering Controls:
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» Always handle 3-Oxotetrahydrofuran in a well-ventilated area.

o A chemical fume hood is the preferred designated area for all weighing, mixing, and
transferring operations.

2. Step-by-Step Handling Procedure:

o Preparation: Before starting, ensure the work area is clean and uncluttered. Assemble all
necessary equipment and reagents.

e Donning PPE: Put on all required personal protective equipment as detailed in the table
above.

o Dispensing: Carefully dispense the required amount of 3-Oxotetrahydrofuran, keeping the
container opening away from your face.

e During Use: Keep containers tightly closed when not in use. Avoid breathing vapors.

o Post-Handling: After use, thoroughly clean the work area. Remove PPE in the correct order
to avoid cross-contamination.

o Hygiene: Wash hands thoroughly with soap and water after handling the chemical and
before leaving the laboratory.

Disposal Plan
Proper disposal of 3-Oxotetrahydrofuran and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

e Liquid Waste: Collect all unused 3-Oxotetrahydrofuran and solutions containing it in a
designated, labeled, and sealed hazardous waste container.

o Solid Waste: All disposables contaminated with 3-Oxotetrahydrofuran, such as gloves,
pipette tips, and paper towels, must be collected in a separate, clearly labeled solid
hazardous waste container.
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2. Step-by-Step Disposal Procedure:

o Container Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste,"
the full chemical name "3-Oxotetrahydrofuran,” and the associated hazards (Flammable,

[rritant).

» Waste Collection: Place the sealed waste containers in a designated secondary containment
bin within a satellite accumulation area.

e EHS Contact: Follow your institution's specific procedures for hazardous waste pickup by the
Environmental Health and Safety (EHS) department. Do not pour 3-Oxotetrahydrofuran
down the drain.

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling and disposal of 3-
Oxotetrahydrofuran.
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Caption: Workflow for Safe Handling and Disposal of 3-Oxotetrahydrofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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